4-[(N,N-dimethylglycyl)amino]benzoic acid

• CAS No.: 302601-81-6; 60234-66-4
• Molecular Formula: C11H14N2O3
• Molecular Weight: 222.244
• IUPAC Name: 4-[[2-(dimethylamino)acetyl]amino]benzoic acid
• InChI: InChI=1S/C11H14N2O3/c1-13(2)7-10(14)12-9-5-3-8(4-6-9)11(15)16/h3-6H,7H2,1-2H3,(H,12,14)(H,15,16)
• InChI Key: RDFYSFAVDYSXMN-UHFFFAOYSA-N
• SMILES: CN(C)CC(=O)NC1=CC=C(C=C1)C(=O)O
• solubility: not available

Description

4-[(N,N-dimethylglycyl)amino]benzoic acid is a useful research compound. Its molecular formula is C11H14N2O3 and its molecular weight is 222.244. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of N,N-dimethylaminoacetyl chloride hydrochloride (137, 10.1 g, 64.2 mmol) in acetonitrile (300 ml.) was added powdered sodium bicarbonate (11.9 g, 141 mmol) followed by 4-aminobenzoic acid (138, 9.68 g, 70.6 mmol). The mixture was vigorously stirred over 16 h at r.t. and acetonitrile was decanted. The remaining gum was triturated with methanol and filtration afforded the title compound 139 (10.9 g, 76% yield). 1H NMR: (400 MHz, DMSO-d6) δ(ppm): 10.21 (s, 1H), 7.84 (d, J=8.4 Hz, 2H), 7.76 (d, J=8.6 Hz, 2H), 4.17 (bs, 2H), 2.27 (s, 6H). LRMS: (m/z): 223.3 (MH+).